BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: High-Resolution PCB
Analysis

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest |

Compound Name: 2,3',4,4',5' 6-Hexachlorobiphenyl

CAS No.: 59291-65-5

Cat. No.: B1345200

. J

Topic: Identification & Resolution of PCB 168 in
Complex Aroclor Mixtures
Executive Summary: The "Needle in the Haystack"

PCB 168 (2,3',4,4',5',6-Hexachlorobiphenyl) represents a specific analytical challenge. It is a
hexachlorobiphenyl congener that is often a minor constituent in highly chlorinated mixtures
(like Aroclor 1260) but is frequently misidentified due to severe co-elution with major congeners
like PCB 132 and PCB 153 on standard 5% phenyl columns.[1]

This guide provides the troubleshooting logic required to isolate, confirm, and quantify PCB
168, moving beyond standard EPA 8082A protocols into high-resolution congener-specific
analysis (EPA 1668C).

Module 1: Chromatographic Resolution (The "When" &
"Where")

The Core Problem: On the industry-standard DB-5ms (or equivalent 5% phenyl) column, PCB
168 elutes in the "Hexa-Cluster” region.[1] It is often masked by the massive peak of PCB 153
(the dominant congener in Aroclor 1254/1260) or co-elutes with PCB 132.

Troubleshooting Protocol: Column Selection & Phase Logic
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Column Phase

Behavior of PCB 168

Recommendation

DB-5ms / HP-5 (5% Phenyl)

High Risk. Co-elutes or elutes
on the shoulder of PCB
132/153.[1]

Screening Only. Do not use for
quantitation of 168 in 1260
mixtures without

deconvolution.

DB-XLB (Low Polarity)

Improved. Changes the elution
order. PCB 168 separates from
132/153.[1]

Recommended for primary
confirmation.[1] Excellent for
separating the 132/153 pair.

HT-8 / DB-1701 (Polar)

Specific. Moves PCB 168
away from the main Hexa

cluster.[1]

Mandatory for dual-column
confirmation (EPA 8082A).[1]

Diagnostic Workflow: The "Hexa-Cluster" Decision Tree

Use this logic to determine if your "PCB 168" peak is genuine or a co-elution artifact.
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Start: Peak Detected at PCB 168 RT

Check Matrix/Source:
Is it Aroclor 1260 or 1254?

'

Current Column Phase?

Standard \Optimized

DB-5ms / HP-5

DB-XLB / HT-8

HIGH RISK: Co-elution with
PCB 132 or 153

\

Action: Run Confirmation
Column (DB-1701)

Y

Peaks Separate?
(Valley > 50%)

Valid PCB 168 False Positive
Identification (Likely PCB 132)

Click to download full resolution via product page
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Caption: Logical workflow for validating PCB 168 presence against common co-eluting
interferences.

Module 2: Mass Spectrometry Confirmation (The
IIWhatll)

Since PCB 132, 153, and 168 are all hexachlorobiphenyls, they share the same molecular
weight. Low-resolution MS (GC-MS in SIM mode) cannot distinguish them by mass alone.[1]
You must rely on lon Abundance Ratios and Retention Time Locking.[1]

tical | ; hlorohiphenyls

Parameter Value Technical Note

The most abundant ion in the

Primary Quant lon m/z 360
M+ cluster.[1]
Secondary lon m/z 362 Used for ratio confirmation.[1]
Ratio of m/z 360 to 362
Theoretical Ratio 1.23 (approximate, varies by
instrument tuning).[1]
If the ratio deviates >15%, it is
Acceptance Criteria +15% likely an interference or co-

elution.[1]

The "False Hexa" Scenario

User Issue: "My ion ratio for PCB 168 is failing (Ratio = 0.8), but the retention time is perfect.”
Diagnosis: You are likely co-eluting with a Heptachlorobiphenyl (e.g., PCB 180 breakdown or
overlap) or a matrix interference.[1]

e Check: Look for m/z 394 (Hepta).[1] If 394 peaks at the same time as 360, you have a co-
elution.

Module 3: Aroclor Pattern Deconvolution

Researchers often ask: "l have Aroclor 1254. Should | see PCB 168?"
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Field Insight:

e Aroclor 1254: PCB 168 is typically absent or present in negligible trace amounts (<0.05%).[1]
If you see a large peak, it is almost certainly PCB 132 (which is abundant in 1254).[1]

e Aroclor 1260: PCB 168 is present but remains a minor congener compared to PCB 153 and
138.[1]

e Metabolic Samples: In biological tissue, PCB 153 is recalcitrant (doesn't break down).[1]
PCB 168 is also recalcitrant due to the 2,3,4,5,6 substitution pattern. In tissue samples, the
ratio of 168 to other congeners may shift compared to the technical Aroclor mixture.

FAQ: Troubleshooting Specific Scenarios

Q1: I am using EPA Method 8082 (GC-ECD). How do | report PCB 168 if it co-elutes with PCB
1537 A: You cannot report them individually on a single column.

e Protocol: Report as "PCB 153/168 co-elution” if using a DB-5 column.[1]

e Fix: Inject the sample onto a confirmation column (DB-1701).[1] PCB 153 and 168 have
significantly different interaction energies on the cyanopropyl phase, allowing separation.

Q2: Why does my PCB 168 peak area fluctuate wildly between injections? A: This is often an
integration error, not an instrument error.

o Cause: Because 168 is often a "shoulder" on the massive 153 peak, the integration software
(e.g., ChemStation/MassHunter) may be drawing the baseline differently from run to run.

» Solution: Manually inspect the integration baseline.[1] Force a "drop-line" integration rather
than a "valley-to-valley" if they are not fully resolved.

Q3: Can | use MS/MS (Triple Quad) to separate 168 from 153? A: Not easily.

o Reason: Both are Hexa-CBs.[1] They produce the same daughter ions (loss of Cl -> m/z
325).[1]

o Strategy: You must rely on chromatographic separation (GC) rather than mass filtration (MS).
[1] Use a column with a thinner film (0.18 um) or a different phase (DB-XLB) to improve
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physical separation.[1]

References & Authoritative Grounding

US EPA Method 1668C.Chlorinated Biphenyl Congeners in Water, Soil, Sediment, Biosolids,
and Tissue by HRGC/HRMS.[2] (2010).[1][3] The "Gold Standard" for congener-specific
analysis.

o [1]

Frame, G. M., et al. Comprehensive, Quantitative, Congener-Specific PCB Analysis: A Critical
Evaluation of Current Procedures. Journal of High Resolution Chromatography (1996).[1][4]
Defines the elution orders and Aroclor compositions.

o [1]

US EPA Method 8082A.Polychlorinated Biphenyls (PCBs) by Gas Chromatography.[1][5]
(2007).[1][6] The standard regulatory method for Aroclors.[1][5]

Agilent Technologies.GC/MS Analysis of PCB Congeners using DB-XLB. (Technical Note).
Demonstrates the separation of the Hexa-cluster.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Support Center: High-Resolution PCB
Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345200#identifying-pcb-168-peaks-in-complex-
aroclor-mixtures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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